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Compound of Interest

Compound Name: A-893

Cat. No.: B605061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthetic sphingolipid analogue A-893 (SH-

BC-893) with its structural analog, FTY720 (Fingolimod), focusing on their performance in

various cancer cell lines. The information presented is supported by experimental data to assist

researchers in evaluating A-893 for their specific applications.

Executive Summary
A-893 is a promising anti-cancer agent that demonstrates a dual mechanism of action by

disrupting nutrient access pathways and modulating mitochondrial dynamics. It has been

shown to selectively target cancer cells while having minimal effects on normal cells. A key

advantage of A-893 over the related compound FTY720 is its lack of S1P receptor activity,

which is associated with dose-limiting cardiotoxicity. This guide details the performance of A-
893 in various cancer cell lines and provides the necessary experimental protocols to replicate

and build upon these findings.

Mechanism of Action: A Two-Pronged Attack on
Cancer Cells
A-893 exerts its anti-neoplastic effects through two primary, interconnected pathways:

Disruption of Nutrient Access: A-893 activates protein phosphatase 2A (PP2A), which leads

to the mislocalization of the lipid kinase PIKfyve. This disrupts endolysosomal trafficking,
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causing the internalization of crucial nutrient transporters for glucose and amino acids. By

simultaneously blocking access to both extracellular and intracellular nutrients, A-893
effectively starves cancer cells, particularly those with a high anabolic rate, such as cells with

activated Ras mutations.[1]

Inhibition of Mitochondrial Fission: A-893 has also been shown to oppose ceramide-induced

mitochondrial fission. It achieves this by inhibiting ARF6 and PIKfyve-dependent trafficking

events, which are necessary for the recruitment of the fission protein Drp1 to the

mitochondria. This action helps to maintain mitochondrial integrity and function, which can be

disrupted in cancer cells.

FTY720 shares the ability to activate PP2A and induce nutrient transporter internalization.

However, its clinical utility as an anti-cancer agent is limited by its phosphorylation in vivo to a

form that activates S1P receptors, leading to bradycardia. A-893 is designed to avoid this

liability.

Signaling Pathway and Experimental Workflow
The signaling pathway of A-893 leading to cancer cell starvation is depicted below:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b605061?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27669461/
https://www.benchchem.com/product/b605061?utm_src=pdf-body
https://www.benchchem.com/product/b605061?utm_src=pdf-body
https://www.benchchem.com/product/b605061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A-893

PP2A Activation

PIKfyve Mislocalization

Nutrient Transporter
Internalization

Blockade of Lysosomal Fusion

Nutrient Deprivation

Cancer Cell Death

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Analysis

Data Analysis

Cancer Cell Line Culture

Treatment with A-893
and Controls (e.g., FTY720)

Cell Viability Assay
(e.g., MTT)

Nutrient Uptake Assay
Mitochondrial Morphology

Analysis

IC50 Value Calculation Comparative Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605061#benchmarking-a-893-performance-in-
different-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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